Cas no 886497-41-2 (Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 886497-41-2
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• CID: 867640
• PubChem ID: 7174188
• Update Time: 2025-04-19

Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUORO-PHENYL)-2-OXO-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 4-(4-fluorophenyl)-2-oxo-3H-1,3-thiazole-5-carboxylate
• 886497-41-2
• SCHEMBL11801791
• AKOS027385607
• Ethyl 4-(4-fluorophenyl)-2,3-dihydro-2-oxo-5-thiazolecarboxylate
• DTXSID001171444
• Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• MDL： MFCD06740420
• Inchi： 1S/C12H10FNO3S/c1-2-17-11(15)10-9(14-12(16)18-10)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H,14,16)
• InChI Key： PKKNEYUMWTWJPA-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1C(=O)OCC)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 267.03700
• Monoisotopic Mass: 267.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• PSA: 87.40000
• LogP: 2.41920

Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives